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Compound of Interest

(5)-2-((3-

Compound Name:
Chlorophenoxy)methyl)oxirane

CAS No.: 129098-53-9

Cat. No.: B143866

Get Quote

(S)-2-((3-Chlorophenoxy)methyl)oxirane's structure suggests significant chemical reactivity

and potential biological activity. The strained three-membered oxirane ring is susceptible to
nucleophilic attack, making it reactive toward biological macromolecules. The chlorinated
phenol moiety imparts potential aquatic and environmental toxicity.

Anticipated Hazards:

« Skin and Eye Irritation/Corrosion: Epoxides are frequently irritating and can cause severe
eye damage.

¢ Skin Sensitization: May cause an allergic skin reaction upon repeated contact.

* Mutagenicity/Carcinogenicity: Many simple epoxides, such as ethylene oxide and
methyloxirane, are classified as mutagens and suspected carcinogens.[1][2][3] This potential
must be assumed for novel derivatives.

o Toxicity: The compound is likely harmful if inhaled, swallowed, or absorbed through the skin.
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e Environmental Hazard: As a chlorinated organic compound, it is expected to be toxic to
agquatic life with long-lasting effects.

Mandatory Personal Protective Equipment (PPE): Given the anticipated hazards, the following
PPE is the minimum requirement for handling this substance in any capacity:

» Hand Protection: Chemical-resistant gloves, such as butyl rubber or laminate film gloves.
Standard nitrile gloves may not offer sufficient protection against prolonged contact. Always
inspect gloves prior to use.[4]

o Eye and Face Protection: Tightly fitting chemical safety goggles and a face shield are
essential to protect against splashes.[5]

» Skin and Body Protection: A chemically resistant lab coat or apron worn over full-length
clothing and closed-toe shoes.

o Respiratory Protection: All handling of the neat material or solutions, including disposal
procedures, must be conducted within a certified chemical fume hood to prevent inhalation of
vapors.[6]

Part 2: Waste Characterization and Regulatory
Compliance

Any (S)-2-((3-Chlorophenoxy)methyl)oxirane intended for discard, including unused product,
contaminated materials, and spill cleanup debris, must be treated as hazardous waste.

Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and
Recovery Act (RCRA), hazardous waste is categorized in several ways. This compound is not
explicitly named on the "U" or "P" lists of discarded commercial chemical products.[7]
Therefore, its classification will likely be based on its characteristics or the process that
generated it.

o Characteristic Waste: The waste may be classified by its characteristics, such as ignitability
(D001), corrosivity (D002), or reactivity (D003).[8]

o Listed Waste: More commonly, waste containing this compound will be designated as an "F-
listed" waste from non-specific sources. Given its nature as a halogenated organic

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemicalbook.com/msds/25928-94-3.pdf
https://www.fishersci.com/store/msds?partNumber=CD08593DA&productDescription=2-CHLOROMETHYL-2-METHY+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.agricentre.basf.co.uk/Documents/Product-Files/Bassoon-EC-MSDS.pdf?1628694114753
https://www.benchchem.com/product/b143866/docs?utm_src=pdf-body#part-1-core-hazard-assessment-and-personal-protective-equipment-ppe
https://www.pca.state.mn.us/sites/default/files/w-hw2-03.pdf
https://dec.vermont.gov/sites/dec/files/wmp/HazWaste/Documents/Forms/Federal%20Listed%20Wastes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

compound, it could fall under codes such as:

o FO002: The following spent halogenated solvents... and still bottoms from the recovery of
these spent solvents.[9]

o FO023/F026: Wastes from the production of materials on equipment previously used for
manufacturing tri-, tetra-, or pentachlorophenols or benzenes.[8][10]

The definitive waste code must be assigned by your EHS department. They will ensure
compliance with federal, state, and local regulations, which can be more stringent than federal
rules.[11]

Part 3: Disposal Decision Workflow

The following diagram outlines the decision-making process for managing waste streams of
(S)-2-((3-Chlorophenoxy)methyl)oxirane.
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Caption: Decision workflow for managing different waste streams of (S)-2-((3-
Chlorophenoxy)methyl)oxirane.
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Part 4: Standard Operating Procedures (SOPs) for
Disposal

SOP 1: Bulk, Unused, and Contaminated Product
Disposal

This is the primary disposal route for any quantity of the chemical that is no longer needed.

e Consult EHS: Contact your institution's EHS office to schedule a hazardous waste pickup
and confirm the correct waste code.

e Packaging:

o Ensure the chemical is in a sealed, leak-proof container that is chemically compatible. The
original container is preferred.

o If the original container is compromised, transfer the waste to a new, appropriate container
in a chemical fume hood.

o Do not mix this waste with other chemical waste streams unless explicitly approved by
EHS.

o Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

[¢]

o

The full chemical name: "(S)-2-((3-Chlorophenoxy)methyl)oxirane."

[e]

The specific hazard characteristics (e.g., Toxic, Irritant, Environmental Hazard).

The accumulation start date.

o

o Storage: Store the container in a designated satellite accumulation area. This area should be
a secondary containment bin in a cool, dry, well-ventilated location, away from incompatible
materials like strong oxidizing agents or amines.[5]

e Pickup: Await collection by trained EHS personnel or a licensed hazardous waste contractor.
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SOP 2: Minor Laboratory Spill Management

This procedure applies to small spills (e.g., <10 g or mL) in a contained area like a fume hood.

Safety First: Ensure all appropriate PPE is worn. If the spill is outside a fume hood, evacuate
the immediate area and alert others.

Containment: Prevent the spill from spreading. For liquid spills, surround the area with an
absorbent material.

Absorption: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or
a commercial chemical absorbent.[11] Do not use combustible materials like paper towels as
the primary absorbent.

Collection: Carefully sweep or scoop the absorbed material into a designated, sealable
hazardous waste container (e.g., a labeled bucket or wide-mouth jar).

Final Cleaning: Wipe the spill area with a cloth or sponge dampened with a suitable solvent
(e.g., acetone), working from the outside in. Place the cleaning materials into the same
hazardous waste container.

Disposal: Seal, label, and store the container of spill debris as described in SOP 1 for EHS
pickup.

SOP 3: Empty Container Management

An "empty" container that held this chemical is still considered hazardous waste.

Decontamination: The preferred method is triple rinsing. This must be done in a chemical
fume hood.

o Rinse the container three times with a small amount of a suitable solvent (e.g., acetone).

o Crucially, collect all rinsate in a designated hazardous waste container.[4] This rinsate is
now hazardous waste and must be disposed of according to SOP 1.

Disposal of Rinsed Container:
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o After triple rinsing, let the container air dry completely in the back of the fume hood.
o Deface or remove the original label.

o Consult your EHS office. Some institutions may allow the disposal of triple-rinsed
containers in normal laboratory glass waste, while others may require them to be collected
separately.

Part 5: Data Summary Table

Parameter Information Source

. (S)-2-((3-
Chemical Name ) N/A
Chlorophenoxy)methyl)oxirane

CAS Number 129098-53-9 [12]

Skin/Eye Irritant, Skin
o Sensitizer, Potential
Anticipated Hazards _ _ [11[3]
Mutagen/Carcinogen, Aquatic

Toxicity

Chemical Goggles & Face
Required PPE Shield, Resistant Gloves (e.g., [41[5]
Butyl), Lab Coat

Collection by a licensed
Primary Disposal Route hazardous waste contractor for  [4][5][6]

high-temperature incineration.

Absorb with inert material,
Spill Cleanup collect in a sealed container for  [11]

hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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